Cas no 2138291-13-9 (1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl-)

• Product Name: 1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl-
• CAS No: 2138291-13-9
• MF: C₁₃H₉ClF₂
• MW: 238.660369634628
• CID: 5280533
• Update Time: 2025-05-19

1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl-

• Inchi： 1S/C13H9ClF2/c1-8-2-3-10(7-13(8)16)9-4-5-12(15)11(14)6-9/h2-7H,1H3
• InChI Key： FYUNPSDFOIRTRR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(F)=C2)=CC=C(F)C(Cl)=C1

Additional information on 1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl-

Chemical Profile of 1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl- (CAS No. 2138291-13-9)

1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl-, identified by its Chemical Abstracts Service (CAS) number 2138291-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine, fluorine, and methyl substituents at specific positions, which endows it with distinct chemical properties and potential applications.

The molecular structure of this compound consists of two benzene rings connected by a single bond (1,1'-Biphenyl), with functional groups strategically placed to enhance its reactivity and utility. The presence of a chlorine atom at the 3-position of one ring and fluorine atoms at the 3' and 4'-positions of the other ring introduces electronic and steric effects that influence its interactions with biological targets. Additionally, the methyl group at the 4'-position further modulates the compound's physicochemical properties, making it a versatile scaffold for further derivatization.

In recent years, the demand for novel molecular entities with tailored properties has driven extensive exploration of biphenyl derivatives in drug discovery. The structural features of CAS No. 2138291-13-9 make it an attractive candidate for investigating its pharmacological potential. Specifically, the combination of halogenated aromatic rings has been shown to improve binding affinity and metabolic stability in small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential as a building block for developing pharmaceutical intermediates. Researchers have leveraged similar biphenyl structures to create kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the methyl group can be fine-tuned to optimize interactions with protein targets. This balance is particularly important in designing molecules that exhibit high selectivity and low toxicity.

Recent studies have highlighted the role of halogenated biphenyls in modulating enzymatic activity. For instance, derivatives with chloro and fluoro substituents have demonstrated inhibitory effects on enzymes such as tyrosine kinases and proteases. The specific positioning of these substituents��chlorine at the 3-position and fluorines at the 3' and 4'-positions—appears to enhance binding to active sites while minimizing off-target effects. This precision in molecular design underscores the importance of structure-activity relationships (SAR) in optimizing therapeutic agents.

The agrochemical sector has also shown interest in this class of compounds due to their potential as pesticidal agents. Fluorinated biphenyl derivatives are known for their ability to disrupt metabolic pathways in pests while maintaining environmental safety. The incorporation of chlorine and methyl groups into the biphenyl core may further enhance their efficacy by improving solubility and stability under field conditions.

From a synthetic chemistry perspective, CAS No. 2138291-13-9 offers a rich platform for exploring novel reaction pathways. The presence of multiple reactive sites allows for diverse functionalization strategies, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These synthetic opportunities are crucial for generating libraries of analogs for high-throughput screening (HTS) experiments.

The compound's electronic properties make it particularly relevant in materials science applications as well. Biphenyl derivatives with halogen substituents exhibit interesting charge transport characteristics, making them candidates for organic semiconductors and optoelectronic devices. The fluoro groups, in particular, can enhance electron delocalization across the aromatic system, which is essential for efficient charge mobility.

In conclusion, 1,1'-Biphenyl, 3-chloro-3',4-difluoro-4'-methyl (CAS No. 2138291-13-9) represents a promising chemical entity with broad applicability across multiple domains. Its unique structural features position it as a valuable tool for drug discovery, agrochemical innovation, and advanced materials development. As research continues to uncover new synthetic methodologies and biological functions associated with halogenated biphenyls, this compound is likely to remain at the forefront of scientific exploration.